Cas no 113135-16-3 (methyl(2-methylpentyl)amine)

• Product Name: methyl(2-methylpentyl)amine
• CAS No: 113135-16-3
• MF: C₇H₁₇N
• MW: 115.21658205986
• MDL: MFCD11156955
• CID: 5302839
• PubChem ID: 20431011
• Update Time: 2025-10-29

methyl(2-methylpentyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methylpentyl)amine
• N-methyl-N-(2-methyl-pentyl)amine
• 1-Pentanamine, N,2-dimethyl-

• MDL： MFCD11156955
• Inchi： 1S/C7H17N/c1-4-5-7(2)6-8-3/h7-8H,4-6H2,1-3H3
• InChI Key： WPXMLBDVHIFOPP-UHFFFAOYSA-N
• SMILES： N(C)CC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• XLogP3: 2
• Topological Polar Surface Area: 12

Additional information on methyl(2-methylpentyl)amine

Comprehensive Overview of Methyl(2-methylpentyl)amine (CAS No. 113135-16-3): Properties, Applications, and Industry Insights

Methyl(2-methylpentyl)amine (CAS No. 113135-16-3) is a specialized organic compound belonging to the class of aliphatic amines. Its unique molecular structure, featuring a branched alkyl chain and a methylamine functional group, makes it a versatile intermediate in synthetic chemistry. The compound is also referred to by its systematic IUPAC name, N-methyl-2-methylpentan-1-amine, which highlights its structural specificity. Researchers and industrial users often search for synonyms like 2-methyl-N-methylpentylamine or N,2-dimethylpentylamine, emphasizing the need for precise nomenclature in scientific literature.

The growing interest in methyl(2-methylpentyl)amine is driven by its applications in pharmaceutical synthesis, agrochemical formulations, and specialty materials. Recent trends in green chemistry have spurred investigations into its role as a building block for biodegradable surfactants and catalysts. A 2023 study highlighted its potential in carbon capture technologies, where its amine functionality could aid in CO₂ absorption—a topic frequently queried in environmental science forums.

From a molecular perspective, CAS 113135-16-3 exhibits moderate polarity due to its amine group, with a boiling point range of 145–150°C and a density of ~0.78 g/cm³. These properties make it soluble in common organic solvents like ethanol and diethyl ether, but immiscible with water—a characteristic often questioned in chemical compatibility databases. Its stability under inert atmospheres has been documented in thermogravimetric analysis (TGA) studies, showing decomposition only above 200°C.

Industrial adoption of methyl(2-methylpentyl)amine has increased due to its efficiency in asymmetric synthesis. Pharmaceutical manufacturers value its chiral center for producing optically active intermediates, particularly in central nervous system (CNS) drug candidates. Searches for "amine-based chiral auxiliaries" have risen by 40% year-over-year, reflecting industry demand. Meanwhile, material scientists explore its derivatization into ionic liquids for battery electrolytes—a hot topic in energy storage research.

Quality control protocols for CAS 113135-16-3 typically involve gas chromatography (GC) with flame ionization detection, ensuring purity levels >98%. Analytical challenges, such as distinguishing it from structural isomers like N-methyl-3-methylpentylamine, are commonly discussed in chromatography webinars. Regulatory compliance follows REACH and FDA GMP guidelines, with Safety Data Sheets (SDS) emphasizing proper ventilation and PPE—topics frequently searched in laboratory safety portals.

Emerging applications include its use in corrosion inhibitors for industrial cooling systems, where its film-forming properties outperform traditional amines. Patent filings related to metal surface treatment formulations containing this compound grew by 25% in 2022. Additionally, computational chemists model its interactions using molecular dynamics simulations—a technique gaining traction in computational material design communities.

For researchers sourcing methyl(2-methylpentyl)amine, key considerations include storage under nitrogen to prevent oxidation and supplier certifications like ISO 9001. The compound's Hansen solubility parameters (δ_D=15.3, δ_P=4.1, δ_H=6.2 MPa^1/2) assist in solvent selection—a data point increasingly requested in formulation software queries. Future research may explore its enantioselective catalysis potential, aligning with the biocatalysis trend in sustainable chemistry.